![molecular formula C19H18N4O2 B287743 N'-[6-(3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide](/img/structure/B287743.png)
N'-[6-(3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[6-(3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide, also known as DMFP, is a chemical compound that has gained significant attention due to its potential therapeutic applications. DMFP belongs to the class of pyrimidine derivatives and is synthesized using a specific method.
Mechanism of Action
N'-[6-(3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide exerts its anticancer activity by inducing apoptosis, which is a programmed cell death process. This compound also inhibits the activity of specific enzymes and signaling pathways that are critical for cancer cell survival and proliferation. Furthermore, this compound has been shown to modulate the expression of specific genes that are involved in cancer progression.
Biochemical and Physiological Effects:
This compound has been shown to exhibit low toxicity and minimal adverse effects in preclinical studies. This compound has also been shown to exhibit good pharmacokinetic properties, including good oral bioavailability and rapid absorption. This compound has been shown to accumulate in tumor tissues, which is a desirable characteristic for a potential anticancer drug.
Advantages and Limitations for Lab Experiments
N'-[6-(3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide has several advantages for lab experiments, including its potent anticancer activity, low toxicity, and good pharmacokinetic properties. However, this compound has some limitations, including its high cost of synthesis and the need for further preclinical and clinical studies to evaluate its safety and efficacy.
Future Directions
There are several future directions for N'-[6-(3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide research, including the evaluation of its safety and efficacy in preclinical and clinical studies. This compound could also be further optimized to improve its pharmacokinetic properties and reduce its cost of synthesis. Furthermore, this compound could be evaluated for its potential therapeutic applications in other diseases, such as inflammatory diseases and neurodegenerative diseases.
In conclusion, this compound is a promising chemical compound that has potential therapeutic applications, particularly in the field of cancer research. This compound exhibits potent anticancer activity, low toxicity, and good pharmacokinetic properties. Further research is needed to evaluate the safety and efficacy of this compound in preclinical and clinical studies and to explore its potential therapeutic applications in other diseases.
Synthesis Methods
N'-[6-(3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide is synthesized using a multi-step process that involves the reaction of 3,5-dimethylphenol and benzaldehyde to form 6-(3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinol. This intermediate is then reacted with formic acid hydrazide to form the final product, this compound. The synthesis method has been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
N'-[6-(3,5-dimethylphenoxy)-2-phenyl-4-pyrimidinyl]formic hydrazide has been studied extensively for its potential therapeutic applications, particularly in the field of cancer research. This compound has been shown to exhibit potent anticancer activity in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been shown to inhibit angiogenesis, which is a critical process for tumor growth and metastasis.
properties
Molecular Formula |
C19H18N4O2 |
---|---|
Molecular Weight |
334.4 g/mol |
IUPAC Name |
N-[[6-(3,5-dimethylphenoxy)-2-phenylpyrimidin-4-yl]amino]formamide |
InChI |
InChI=1S/C19H18N4O2/c1-13-8-14(2)10-16(9-13)25-18-11-17(23-20-12-24)21-19(22-18)15-6-4-3-5-7-15/h3-12H,1-2H3,(H,20,24)(H,21,22,23) |
InChI Key |
RTMXNKSZOXVPJM-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1)OC2=NC(=NC(=C2)NNC=O)C3=CC=CC=C3)C |
Canonical SMILES |
CC1=CC(=CC(=C1)OC2=NC(=NC(=C2)NNC=O)C3=CC=CC=C3)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.